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The table below summarizes key chemical reference standards for Roxatidine Acetate and its impurities,

crucial for identification and quantification in quality control workflows [1] [2].

Catalogue
Number

Compound Name Molecular Formula
Molecular
Weight

CAS Number

R-401 Roxatidine
Hemioxalate

C17H26N2O3. 0.5
C2H2O4

306.41 +
0.5*90.03

110925-92-3

R-402 Roxatidine-d10
Hemioxalate

C17H16D10N2O3. 0.5
C2H2O4

316.47 +
0.5*90.03

110925-88-7
(free base)

R-405 Roxatidine Acetate
HCl

C19H28N2O4. HCl 348.45 +
36.46

93793-83-0

R-404 Roxatidine Impurity
2

C15H24N2O 248.37 73278-98-5

R-403 Roxatidine Impurity
1

C17H26N2O2 290.41 -

R-406 Roxatidine Impurity
3

C7H6O2 122.12 100-83-4
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Catalogue
Number

Compound Name Molecular Formula
Molecular
Weight

CAS Number

R-4011 Roxatidine Impurity

8

C7H6N2O2 150.137 876497-65-3

Potentiometric Sensor Method for Roxatidine Analysis

As an alternative to chromatographic techniques, ion-selective electrodes (ISEs) can be used for roxatidine

determination. The following workflow is adapted from a comparative study of liquid and solid inner contact

membranes [3].
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Start: Prepare Roxatidine Sensor

Prepare Membrane Cocktail

Fabricate Electrode Body

Select Internal Solution
(Liquid Contact Electrode)

Apply Graphite Coating
(Solid Contact Electrode)

Calibrate Electrode

Analyze Sample

Measure Potential

Click to download full resolution via product page

Experimental Protocol [3]:

Equipment: Jenway digital ion analyzer (Model 3330) with Ag/AgCl double junction reference

electrode and magnetic stirrer.
Membrane Fabrication: For the liquid contact electrode, prepare a Polyvinyl Chloride (PVC)

membrane. The typical composition is 150 mg PVC, 300 mg plasticizer (e.g., DBP, DBS, or NPOE),
and 5.0 mg of the ion-pair complex. Dissolve these components in 3 mL tetrahydrofuran (THF), pour

into a glass dish, and allow the THF to evaporate overnight to form a flexible membrane.
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Electrode Assembly: For the conventional liquid-contact electrode, a membrane disk is attached to a

PVC tube. The internal filling solution (IFS) is typically 10 mL of 1.0 x 10⁻² M Roxatidine acetate
hydrochloride. For the solid-contact graphite-coated electrode, a graphite substrate is used, and the

membrane cocktail is directly applied to it, eliminating the need for an internal solution.
Calibration: Calibrate the electrodes using standard roxatidine solutions from 1.0 x 10⁻⁷ to 1.0 x

10⁻² mol/L. The sensors show a Nernstian response with a fast response time of ~8 seconds.
Performance Characteristics:

Detection Limit: Liquid contact electrode: 1.4 x 10⁻⁶ mol/L; Graphite-coated electrode: 1.1 x
10⁻⁷ mol/L.

Linear Range: Liquid contact: 2.2 x 10⁻⁵ to 1 x 10⁻² mol/L; Graphite-coated: 1.0 x 10⁻⁶ to 1.0 x
10⁻² mol/L.

Application: This method is suitable for determining roxatidine in bulk powder, pharmaceutical
formulations, human plasma, and in the presence of its degradation products, offering fast response

and elimination of sample pretreatment steps.

Frequently Asked Questions

What are the main advantages of using potentiometric sensors over chromatographic methods

for roxatidine analysis? Potentiometric sensors offer a fast response (around 8 seconds), low cost, and

can eliminate extensive sample pretreatment or separation steps required by techniques like HPLC or

LC-MS. They are particularly useful for pharmacokinetic and bioavailability studies due to their ability

to measure concentrations relevant to the drug's Cmax [3].

Where can I find chemical reference standards for roxatidine and its impurities? Several

suppliers provide these standards. A comprehensive list of roxatidine impurities and related

compounds, including Roxatidine Hemioxalate and Roxatidine-d10 (a stable isotope-labeled internal

standard), is available from specialty chemical suppliers like TLC Standards and PharmAffiliates [1]

[2] [4].

Has roxatidine been associated with nitrosamine impurities, similar to ranitidine? Current

evidence does not indicate a widespread nitrosamine impurity issue with roxatidine, unlike the well-

documented case of ranitidine which was recalled from the market due to high levels of N-

Nitrosodimethylamine (NDMA) [5] [6]. A recent analysis of the FDA Adverse Event Reporting

System (FAERS) showed zero cancer-related adverse event signals for roxatidine, a stark contrast to

the significant signals for ranitidine [6].
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Guidance on Information Gaps and Next Steps

The search results lack detailed troubleshooting guides for specific experimental failures. To build a more

comprehensive knowledge base, I suggest:

Consulting Official Monographs: Refer to the relevant pharmacopoeias (e.g., USP, EP) for official

analytical procedures and impurity specifications.
Contacting Suppliers Directly: Reach out to the manufacturers of reference standards ( [1] [4]) for

technical data sheets and certificates of analysis, which often contain valuable method details.
Specialized Literature Search: Conduct a deeper search on scientific databases for research

articles focusing on "roxatidine HPLC method development" or "roxatidine stability-indicating
assays" to find more chromatographic protocols and potential degradation pathways.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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